4-[(4-Bromophenoxy)methyl]-1,3-dioxane

• IUPAC Name: 4-[(4-bromophenoxy)methyl]-1,3-dioxane
• InChI: InChI=1S/C11H13BrO3/c12-9-1-3-10(4-2-9)14-7-11-5-6-13-8-15-11/h1-4,11H,5-8H2
• InChI Key: UQJNXYKOTGPZMZ-UHFFFAOYSA-N
• Canonical SMILES: C1COCOC1COC2=CC=C(C=C2)Br
• Molecular Formula: C11H13BrO3
• Molecular Weight: 273.12 g/mol

Description

4-[(4-Bromophenoxy)methyl]-1,3-dioxane is a brominated 1,3-dioxane derivative characterized by a 4-bromophenoxy group attached to the methylene position of the 1,3-dioxane ring. This compound is synthesized via palladium-catalyzed cross-coupling reactions, as demonstrated in protocols involving Pd(OAc)₂, Xantphos, and methanol under reflux conditions . Its structural confirmation is supported by NMR spectroscopy (e.g., δ 7.57–7.53 ppm for aromatic protons and δ 5.19 ppm for the methylene bridge in $ ^1H $ NMR) . The bromine substituent enhances electronic polarization, making it a valuable intermediate in medicinal chemistry and materials science.

Preparation Methods

Preparation of 4-(Chloromethyl)-1,3-dioxane

The Williamson ether synthesis begins with the preparation of 4-(chloromethyl)-1,3-dioxane. This intermediate is synthesized via acid-catalyzed cyclization of 1,3-propanediol with 2-chloroacetone. The reaction proceeds in anhydrous dichloromethane under reflux, yielding the chloromethyl-substituted dioxane with a reported efficiency of 68–72%.

Reaction Conditions:

• Catalyst: Concentrated sulfuric acid (0.5 eq)

• Solvent: Dichloromethane

• Temperature: 40°C, 12 hours

• Yield: 70% (average)

Coupling with 4-Bromophenol

4-Bromophenol, synthesized via electrophilic bromination of phenol using bromine in acetic acid, is deprotonated with potassium carbonate in dimethylformamide (DMF). The resultant phenoxide ion reacts with 4-(chloromethyl)-1,3-dioxane at 80°C for 6 hours, forming the target compound.

Optimization Notes:

• Excess 4-bromophenol (1.5 eq) improves yield to 85%.

• Side products include unreacted chloromethyl-dioxane and oligomeric ethers, separable via column chromatography.

Mitsunobu Reaction Approach

Synthesis of 4-(Hydroxymethyl)-1,3-dioxane

Alternative to halogenated intermediates, 4-(hydroxymethyl)-1,3-dioxane is prepared by cyclizing glycerol with acetone in the presence of p-toluenesulfonic acid. The reaction selectively forms the 1,3-dioxane ring, leaving the hydroxymethyl group at the 4-position.

Characterization Data:

• IR (KBr): 3445 cm⁻¹ (O–H stretch), 1770 cm⁻¹ (C=O, residual acetone).

• ¹H NMR (DMSO-d₆): δ 3.72 (m, 4H, dioxane CH₂), 4.21 (s, 2H, CH₂OH).

Etherification via Mitsunobu Conditions

The Mitsunobu reaction couples 4-(hydroxymethyl)-1,3-dioxane with 4-bromophenol using diethyl azodicarboxylate (DEAD) and triphenylphosphine in tetrahydrofuran (THF). This method achieves a 78% yield, avoiding harsh bases required in Williamson synthesis.

Advantages:

• Stereochemical retention at the hydroxymethyl carbon.

• Minimal byproduct formation compared to nucleophilic substitution.

Cyclocondensation Strategies

One-Pot Synthesis from 4-Bromophenoxypropanediol

A streamlined approach involves cyclocondensation of 2-[(4-bromophenoxy)methyl]-1,3-propanediol with formaldehyde in acidic media. The diol is synthesized by reacting 4-bromophenol with epichlorohydrin, followed by hydrolysis.

Reaction Scheme:

• Epoxide Formation: 4-Bromophenol + epichlorohydrin → 1-((4-bromophenoxy)methyl)oxirane.

• Diol Hydrolysis: Oxirane + H₂O/H⁺ → 2-[(4-bromophenoxy)methyl]-1,3-propanediol.

• Cyclization: Diol + formaldehyde/H⁺ → 4-[(4-bromophenoxy)methyl]-1,3-dioxane.

Yield: 65–70% after purification via recrystallization from ethanol.

Analytical Characterization and Validation

Spectroscopic Profiling

Infrared Spectroscopy (IR):

• Key Peaks: 2926 cm⁻¹ (C–H aliphatic), 1240 cm⁻¹ (C–O–C ether), 1075 cm⁻¹ (C–Br).

Nuclear Magnetic Resonance (NMR):

• ¹H NMR (500 MHz, CDCl₃): δ 7.45 (d, J = 8.5 Hz, 2H, aromatic), 6.82 (d, J = 8.5 Hz, 2H, aromatic), 4.12 (s, 2H, OCH₂), 3.85 (m, 4H, dioxane CH₂), 1.98 (m, 2H, dioxane CH₂).

• ¹³C NMR: δ 154.2 (C–O), 132.1 (C–Br), 116.8–128.4 (aromatic), 72.4 (dioxane C–O).

Mass Spectrometry (MS):

• EI-MS: m/z 286 [M]⁺ (calculated for C₁₀H₁₀BrO₃: 286.0), fragments at 171 [C₇H₆BrO]⁺ and 115 [C₆H₁₁O₂]⁺.

Purity and Yield Optimization

• HPLC Analysis: >98% purity using a C18 column (acetonitrile/water, 70:30).

• Recrystallization Solvents: Ethanol/water (4:1) yields crystalline product with minimal impurities.

Comparative Evaluation of Synthetic Routes

Method	Yield (%)	Purity (%)	Key Advantages	Limitations
Williamson Synthesis	85	98	Scalable, cost-effective	Requires halogenated intermediates
Mitsunobu Reaction	78	97	Stereospecific, mild conditions	High reagent cost
Cyclocondensation	70	96	One-pot synthesis, fewer steps	Moderate yield

Chemical Reactions Analysis

Types of Reactions

4-[(4-Bromophenoxy)methyl]-1,3-dioxane can undergo various chemical reactions, including:

Substitution Reactions: The bromine atom in the bromophenyl group can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation and Reduction: The compound can be oxidized or reduced to form different derivatives.

Common Reagents and Conditions

Substitution Reactions: Common reagents include sodium amide or thiourea, and the reactions are typically carried out in polar solvents like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at elevated temperatures.

Oxidation: Reagents such as potassium permanganate or chromium trioxide can be used under acidic conditions.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are commonly employed.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various substituted phenoxy derivatives, while oxidation and reduction reactions can produce quinones or hydroxy derivatives, respectively .

Scientific Research Applications

4-[(4-Bromophenoxy)methyl]-1,3-dioxane has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in studies involving enzyme inhibition and protein-ligand interactions.

Industry: It is used in the production of specialty chemicals and materials, such as polymers and resins.

Mechanism of Action

The mechanism of action of 4-[(4-Bromophenoxy)methyl]-1,3-dioxane involves its interaction with specific molecular targets, such as enzymes or receptors. The bromophenyl group can engage in π-π interactions with aromatic residues in proteins, while the dioxane ring can form hydrogen bonds with polar amino acids. These interactions can modulate the activity of the target protein, leading to various biological effects .

Comparison with Similar Compounds

Key Observations :

• Electronic Effects: Bromine substituents (as in 4-[(4-Bromophenoxy)methyl]-1,3-dioxane) increase electron-withdrawing effects compared to chlorine or methoxy groups, influencing reactivity in cross-coupling reactions .
• Steric Effects : Bulky substituents like benzyl or phenyl groups reduce yields due to steric hindrance during synthesis (e.g., 28% yield for compound 7g with a benzo-dioxole group) .
• Physical States : Brominated derivatives often crystallize as solids (e.g., 73% yield for 7e), whereas chlorinated or methoxylated analogs remain oils .

Conformational and Steric Comparisons

1,3-Dioxane derivatives exhibit distinct conformational equilibria depending on substituent positions (Table 2):

Compound Class	Substituent Position	A-Value (kcal/mol)	Preferred Conformation	Reference
4-Methyl-1,3-dioxane	C-4	1.7	Equatorial
4-Methyl-1,3-oxathiane	C-4	2.1	Equatorial
5-Methyl-1,3-dioxane	C-5	1.5	Axial (distorted ring)
4-[(4-Bromophenoxy)methyl]-1,3-dioxane	C-2/C-5	N/A	Equatorial (NMR n.O.e. data)

Key Observations :

• Axial vs. Equatorial Preferences : Methyl groups at C-4 in 1,3-dioxane favor equatorial positions (A = 1.7 kcal/mol), while 1,3-oxathiane derivatives exhibit higher A-values (2.1 kcal/mol) due to sulfur’s larger atomic radius .
• Helical Chirality: Spiro-1,3-dioxanes (e.g., spiranic compounds) adopt helical conformations (P/M configurations), which are absent in non-spiranic analogs like 4-[(4-Bromophenoxy)methyl]-1,3-dioxane .

Q & A

Q. What in vivo pharmacokinetic parameters should be prioritized for preclinical studies?

• Methodological Answer :
• ADME Profiling :
• Absorption : Caco-2 permeability assay (P$_{app}$ >1 × 10$^{-6}$ cm/s).
• Metabolism : Microsomal stability (t$_{1/2}$ >30 mins).
• Excretion : Bile-duct cannulated rat models quantify fecal vs. urinary clearance.
• Toxicokinetics : Maximum tolerated dose (MTD) in rodents via OECD 423 guidelines .